Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate
Overview
Description
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate, focusing on six unique fields:
Organic Synthesis
Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate is widely used as a building block in organic synthesis. Its structure allows for the introduction of various functional groups, making it a versatile intermediate in the synthesis of complex organic molecules. This compound is particularly useful in the synthesis of pharmaceuticals and agrochemicals, where precise control over molecular architecture is crucial .
Pharmaceutical Research
In pharmaceutical research, this compound serves as a precursor for the synthesis of active pharmaceutical ingredients (APIs). Its ability to introduce silyl-protected hydroxyl groups is valuable in the development of drugs that require specific functional group protection during synthesis. This ensures the stability and reactivity of the intermediates, facilitating the creation of novel therapeutic agents .
Material Science
Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate is also employed in material science for the development of advanced materials. Its silyl ether functionality can be used to modify the surface properties of materials, enhancing their hydrophobicity, thermal stability, and mechanical strength. This makes it useful in the production of coatings, adhesives, and composite materials .
Catalysis
In the field of catalysis, this compound is used as a ligand or a catalyst precursor. Its unique structure allows it to coordinate with metal centers, facilitating various catalytic reactions. This includes applications in asymmetric synthesis, where it helps in achieving high enantioselectivity and efficiency in the production of chiral compounds .
Polymer Chemistry
Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate is utilized in polymer chemistry for the synthesis of functionalized polymers. Its incorporation into polymer backbones can impart desirable properties such as increased flexibility, improved thermal resistance, and enhanced solubility. These functionalized polymers find applications in areas such as drug delivery, biodegradable plastics, and smart materials .
Analytical Chemistry
In analytical chemistry, this compound is used as a derivatizing agent to enhance the detection and quantification of various analytes. Its silyl ether group can react with hydroxyl-containing compounds, forming derivatives that are more volatile and detectable by techniques such as gas chromatography-mass spectrometry (GC-MS). This improves the sensitivity and accuracy of analytical methods .
properties
IUPAC Name |
diethyl 2-[[tert-butyl(dimethyl)silyl]oxymethyl]-2-ethylpropanedioate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H32O5Si/c1-9-16(13(17)19-10-2,14(18)20-11-3)12-21-22(7,8)15(4,5)6/h9-12H2,1-8H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOOACVDSEICKCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CO[Si](C)(C)C(C)(C)C)(C(=O)OCC)C(=O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32O5Si | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401116307 | |
Record name | Propanedioic acid, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-ethyl-, 1,3-diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401116307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
332.51 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 2-(tert-butyldimethylsilyloxy)methyl-2-ethylmalonate | |
CAS RN |
2140326-46-9 | |
Record name | Propanedioic acid, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-ethyl-, 1,3-diethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2140326-46-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propanedioic acid, 2-[[[(1,1-dimethylethyl)dimethylsilyl]oxy]methyl]-2-ethyl-, 1,3-diethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401116307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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